Cas no 923283-88-9 (1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one)

1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one structure
923283-88-9 structure
Product Name:1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one
CAS No:923283-88-9
MF:C8H10N4O
MW:178.191200733185
CID:737831
PubChem ID:136117234
Update Time:2025-04-19

1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

    • 1,6-dihydro-1-(1-methylethyl)-7H-Pyrazolo[4,3-d]pyrimidin-7-one
    • 1-propan-2-yl-4H-pyrazolo[4,3-d]pyrimidin-7-one
    • 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-1-(1-methylethyl)-
    • 1-(Propan-2-yl)-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • 1-propan-2-yl-6H-pyrazolo[4,3-d]pyrimidin-7-one
    • SCHEMBL12725292
    • 923283-88-9
    • 1-Isopropyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
    • AKOS006371014
    • 1-(propan-2-yl)-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
    • DTXSID40717605
    • Inchi: 1S/C8H10N4O/c1-5(2)12-7-6(3-11-12)9-4-10-8(7)13/h3-5H,1-2H3,(H,9,10,13)
    • InChI Key: PAASNUFYSLOXLJ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C=NN2C(C)C)N=CN1

Computed Properties

  • Exact Mass: 178.08546096g/mol
  • Monoisotopic Mass: 178.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 59.3Ų
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